Cas no 70571-31-2 (1-benzylpiperidine-2,4-dione)

1-benzylpiperidine-2,4-dione Properties

Names and Identifiers

• 2,4-Piperidinedione,1-(phenylmethyl)-
• 1-BENZYLPIPERIDINE-2,4-DIONE
• 1-(phenylmethyl)piperidine-2,4-dione
• 1-benzyl-2,4-dioxopiperidine
• 1-Benzylpiperidin-2,4-dion
• 1-Benzyl-piperidin-2,4-dion
• 1-benzyl-piperidine-2,4-dione
• AG-G-75533
• BB 0261316
• CTK5D2596
• KB-218186
• N-benzylpiperidine-2,4-dione
• SureCN2223543
• MFCD11847371
• 70571-31-2
• CHEMBL4593762
• A836921
• SCHEMBL2223543
• CS-W001620
• 1-Benzylpiperidine2,4-Dione
• AS-30845
• AKOS015904412
• DTXSID70626190
• SB12065
• EN300-100497
• 2,4-Piperidinedione, 1-(phenylmethyl)-
• QRJOMPWHYVHSNX-UHFFFAOYSA-N
• +Expand

• MDL： MFCD11847371
• InChIKey： QRJOMPWHYVHSNX-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H13NO2/c14-11-6-7-13(12(15)8-11)9-10-4-2-1-3-5-10/h1-5H,6-9H2
• SMILES： C1=CC=C(C=C1)CN2CCC(=O)CC2=O

Computed Properties

• Exact Mass: 203.09469
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 203.095
• Heavy Atom Count: 15
• Complexity: 256
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 37.4A^2

Experimental Properties

• PSA: 37.38